1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine

• Molecular Formula: C8H17NO2S
• Molecular Weight: 191.29 g/mol
• IUPAC Name: 1-(2-methylsulfonylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C8H17NO2S/c1-12(10,11)7-6-8(9)4-2-3-5-8/h2-7,9H2,1H3
• InChI Key: PSIIDTJDIAINDA-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CCC1(CCCC1)N

Description

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine is a chemical compound with the molecular formula C8H17NO2S and a molecular weight of 191.29 g/mol . . This compound is of interest in various fields of scientific research due to its unique chemical structure and properties.

Preparation Methods

The synthesis of 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine can be achieved through several synthetic routes. One common method involves the reaction of cyclopentanone with methylsulfonyl chloride in the presence of a base to form the intermediate 1-(2-(methylsulfonyl)ethyl)cyclopentanone. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride, to yield this compound .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. These methods typically focus on maximizing yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides to form various substituted derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, the compound is used to study the effects of sulfonyl-containing compounds on biological systems. It may also serve as a precursor for the synthesis of biologically active molecules.

Industry: In industrial applications, the compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-(2-(Methylsulfonyl)ethyl)cyclopentan-1-amine can be compared with other similar compounds, such as:

Cyclopentanamine: This compound lacks the methylsulfonyl group, making it less reactive in certain chemical reactions.

Methylsulfonylmethane (MSM): While MSM contains the methylsulfonyl group, it does not have the cyclopentanamine structure, resulting in different chemical and biological properties.

Sulfonylureas: These compounds contain the sulfonyl group but have different structures and are primarily used as antidiabetic agents.

The uniqueness of this compound lies in its combination of the cyclopentanamine and methylsulfonyl moieties, which confer distinct chemical and biological properties.